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Compound of Interest

Compound Name:
4-(Methoxymethoxy)phenylboronic

acid

CAS No.: 162662-27-3

Cat. No.: B062682

Get Quote

Executive Summary
This technical guide details the synthesis of 4-(Methoxymethoxy)phenylboronic acid
(MMPBA), a critical building block in medicinal chemistry. MMPBA serves as a protected

phenol equivalent in Suzuki-Miyaura cross-coupling reactions. The methoxymethyl (MOM)

ether moiety provides robust protection against the basic conditions inherent to palladium-

catalyzed couplings, yet remains orthogonally cleavable under mild acidic conditions, allowing

for the late-stage revelation of phenolic pharmacophores.

Target Molecule: 4-(Methoxymethoxy)phenylboronic acid CAS: 129208-08-4 Primary Utility:

Suzuki-Miyaura Coupling, Orthogonal Protecting Group Strategy.

Part 1: Safety & Hazard Analysis (Critical)
WARNING: This protocol involves reagents with extreme hazard profiles.[1] All manipulations

must be performed in a functioning fume hood with appropriate PPE (nitrile gloves, safety
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glasses, lab coat).

Reagent Hazard Class Specific Danger Handling Protocol

Chloromethyl methyl

ether (MOM-Cl)

Carcinogen (Category

1A)

Highly volatile

alkylating agent.

Causes cancer.[2]

Use only in a fume

hood. Double-glove.

Quench all glassware

and waste with

aqueous ammonia

before removal from

the hood.

n-Butyllithium (n-BuLi) Pyrophoric

Ignites spontaneously

in air. Reacts violently

with moisture.

Use oven-dried

glassware. Transfer

via cannula or gas-

tight syringe under

inert atmosphere

(Ar/N2).

Tetrahydrofuran (THF)
Flammable/Peroxide

former

Forms explosive

peroxides upon

storage.

Use freshly distilled

(from

Na/benzophenone) or

from a solvent

purification system

(SPS).

Part 2: Retrosynthetic Analysis & Strategy
The synthesis follows a linear two-step protocol:

Protection: Conversion of 4-bromophenol to the MOM-ether to mask the acidic proton.

Metalation-Borylation: Lithium-halogen exchange followed by electrophilic trapping with a

borate ester.

Workflow Visualization
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Caption: Linear synthetic workflow for MMPBA synthesis highlighting key intermediates and

transformation logic.

Part 3: Detailed Experimental Protocols
Step 1: Synthesis of 1-Bromo-4-
(methoxymethoxy)benzene
Objective: Mask the phenolic hydroxyl group to prevent proton quenching during the

subsequent lithiation step.

Reagents:

4-Bromophenol (1.0 equiv)

Chloromethyl methyl ether (MOM-Cl) (1.2 equiv)

N,N-Diisopropylethylamine (DIPEA) (1.5 equiv)

Dichloromethane (DCM) (Anhydrous, 0.2 M concentration)

Protocol:

Setup: Flame-dry a round-bottom flask (RBF) equipped with a magnetic stir bar and a

nitrogen inlet. Cool to 0°C in an ice bath.

Dissolution: Charge the flask with 4-bromophenol and anhydrous DCM. Add DIPEA via

syringe. The solution typically remains clear.

Addition: Add MOM-Cl dropwise via syringe over 15 minutes. Caution: Exothermic.

Note: The use of DIPEA (Hünig's base) is preferred over NaH for this substrate as it

avoids the generation of H2 gas and allows for a homogeneous reaction mixture.
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Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours.

Monitoring: Monitor by TLC (Hexanes/EtOAc 4:1). The starting material (Rf ~0.4) should

disappear, replaced by the less polar product (Rf ~0.7).

Workup:

Quench by careful addition of saturated aqueous NaHCO3.

Separate layers. Extract the aqueous layer with DCM (2x).

Wash combined organics with water (1x) and brine (1x).

Dry over Na2SO4, filter, and concentrate under reduced pressure.

Purification: The crude oil is usually sufficiently pure (>95%). If necessary, purify via flash

column chromatography (SiO2, 100% Hexanes → 5% EtOAc/Hexanes).

Self-Validating Checkpoint:

1H NMR (CDCl3): Look for the MOM group signals: singlet at ~5.15 ppm (2H, -OCH2O-) and

singlet at ~3.45 ppm (3H, -OCH3). The broad phenolic -OH singlet (~5.0 ppm) must be

absent.

Step 2: Lithiation and Borylation
Objective: Convert the aryl bromide to the aryl boronic acid via a hard nucleophile intermediate.

Reagents:

1-Bromo-4-(methoxymethoxy)benzene (1.0 equiv)

n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

Trimethyl borate (B(OMe)3) (1.5 equiv) or Triisopropyl borate (B(OiPr)3)

Tetrahydrofuran (THF) (Anhydrous)

Ammonium Chloride (NH4Cl) (Saturated aqueous)
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Protocol:

Cryogenic Setup: Flame-dry a 3-neck RBF. Flux with Argon. Add the MOM-protected

bromide (from Step 1) and anhydrous THF. Cool the solution to -78°C (Dry ice/Acetone

bath).

Lithiation: Add n-BuLi dropwise down the side of the flask over 20 minutes. Maintain internal

temperature below -70°C.

Mechanism:[3][4][5] Rapid Lithium-Halogen exchange generates the aryllithium species.

Observation: A color change (often to yellow or pale pink) may occur. Stir at -78°C for 45

minutes.

Borylation: Add Trimethyl borate (neat) dropwise.

Note: B(OMe)3 is added after lithiation. The "In-situ quench" (Barbier conditions) is

generally not recommended here due to potential Wurtz coupling side reactions.

Warming: Stir at -78°C for 30 minutes, then remove the cooling bath and allow the mixture to

warm to RT overnight.

Hydrolysis (Critical):

The reaction mixture currently contains the boronate "ate" complex (Li+[Ar-B(OMe)3]-).

Pour the mixture into a beaker containing saturated aqueous NH4Cl (approx 3 mL per

mmol substrate).

Technical Nuance: Do not use strong acid (HCl) for the workup. Strong acids will cleave

the MOM group (acetal hydrolysis) to revert to the phenol. NH4Cl provides a pH of ~5-6,

sufficient to hydrolyze the boronate ester to the boronic acid without affecting the MOM

ether.

Extraction: Extract with EtOAc (3x).

Purification:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-CHLOROMETHYL-METHYL-ETHER-CASNO-107-30-2763E-EN.aspx
https://nj.gov/health/eoh/rtkweb/documents/fs/0391.pdf
https://www.chem.pku.edu.cn/luotp/docs/2022-04/20220420161311836888.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrate the organics.

Recrystallize the resulting solid from Acetone/Hexanes or Water/Methanol. Boronic acids

can be sticky; precipitation from a minimum amount of hot acetone by adding hexanes is

often effective.

Reaction Mechanism Visualization
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Caption: Mechanistic pathway of the cryogenic lithiation-borylation sequence.

Part 4: Characterization & Data[3]
1H NMR Data (Typical in DMSO-d6 or CDCl3)
The following data confirms the structure of 4-(Methoxymethoxy)phenylboronic acid:
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Shift (δ ppm) Multiplicity Integration Assignment
Structural
Fragment

8.00 Broad Singlet 2H -B(OH)2
Boronic Acid

Hydroxyls

7.75
Doublet

(J=8.5Hz)
2H Ar-H Ortho to Boron

7.00
Doublet

(J=8.5Hz)
2H Ar-H

Ortho to MOM-

Ether

5.20 Singlet 2H -O-CH2-O-
Methylene of

MOM

3.40 Singlet 3H -OCH3 Methyl of MOM

Troubleshooting & Storage
Dehydration: Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines). If the

NMR shows a complex aromatic region or missing -OH peaks, the sample likely contains

boroxine. This is chemically competent in Suzuki couplings and does not require correction,

but accurate mass weighing should account for the stoichiometry (Boroxine MW = 3 x

Boronic Acid - 3 x H2O).

MOM Cleavage: If the phenol peak appears, the workup was too acidic. Maintain pH > 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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